Cas no 90389-36-9 (benzyl(pentyl)amine hydrochloride)

• Product Name: benzyl(pentyl)amine hydrochloride
• CAS No: 90389-36-9
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• MDL: MFCD07107064
• CID: 2707183
• PubChem ID: 12284961
• Update Time: 2025-05-20

benzyl(pentyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzylpentan-1-amine hydrochloride
• benzyl(pentyl)amine hydrochloride

• MDL： MFCD07107064
• Inchi： 1S/C12H19N.ClH/c1-2-3-7-10-13-11-12-8-5-4-6-9-12;/h4-6,8-9,13H,2-3,7,10-11H2,1H3;1H
• InChI Key： RSWVWMPEZHHGPB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)NCCCCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on benzyl(pentyl)amine hydrochloride

Benzyl(Pentyl)amine Hydrochloride (CAS No. 90389-36-9): An Overview of Its Properties, Applications, and Recent Research

Benzyl(pentyl)amine hydrochloride (CAS No. 90389-36-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This article provides a comprehensive overview of its chemical properties, applications, and the latest research developments, ensuring a deep understanding of its potential and significance.

Chemical Structure and Properties

Benzyl(pentyl)amine hydrochloride is a white crystalline solid with the molecular formula C₁₂H₁₈N·HCl. It has a molecular weight of 215.74 g/mol. The compound is derived from the reaction of benzylamine and pentylamine, followed by the addition of hydrochloric acid to form the hydrochloride salt. This structure imparts unique chemical properties that make it valuable in various applications.

The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility characteristics make it suitable for use in aqueous solutions and formulations. Additionally, benzyl(pentyl)amine hydrochloride exhibits good thermal stability, which is crucial for its use in industrial processes and pharmaceutical formulations.

Synthesis and Production

The synthesis of benzyl(pentyl)amine hydrochloride typically involves the reaction of benzylamine with pentylamine in the presence of an acid catalyst, followed by the addition of hydrochloric acid to form the salt. This process can be optimized to achieve high yields and purity levels, making it an economically viable option for large-scale production.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing benzyl(pentyl)amine hydrochloride. For instance, researchers have explored the use of ionic liquids as solvents and catalysts, which can significantly reduce waste generation and improve reaction efficiency.

Applications in Pharmaceuticals

Benzyl(pentyl)amine hydrochloride has shown promise in pharmaceutical research due to its ability to modulate various biological pathways. It has been studied for its potential as a lead compound in the development of new drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease.

In preclinical studies, benzyl(pentyl)amine hydrochloride has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable candidate for further drug development efforts.

Benzyl(pentyl)amine hydrochloride is also being investigated for its potential as an adjuvant in combination therapy. Its ability to enhance the efficacy of existing drugs while reducing side effects makes it an attractive option for improving treatment outcomes in various medical conditions.

Applications in Materials Science

In materials science, benzyl(pentyl)amine hydrochloride has found applications as a surfactant and emulsifier. Its amphiphilic nature allows it to stabilize emulsions and improve the dispersion of nanoparticles in various media. This property is particularly useful in the development of advanced materials such as nanocomposites and functional coatings.

Recent research has also explored the use of benzyl(pentyl)amine hydrochloride as a template molecule for the synthesis of mesoporous silica nanoparticles (MSNs). These nanoparticles have a wide range of applications, including drug delivery systems, catalysis, and sensing technologies.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While benzyl(pentyl)amine hydrochloride is generally considered safe when used under controlled conditions, proper safety protocols should be followed to ensure user safety. It is important to handle the compound with appropriate personal protective equipment (PPE), such as gloves and goggles, to prevent skin contact and inhalation.

The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers. In case of accidental exposure or spillage, immediate action should be taken according to established safety guidelines.

Conclusion

Benzyl(pentyl)amine hydrochloride (CAS No. 90389-36-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, the future prospects for this compound are promising.